![molecular formula C7H12N4O2 B1449230 2-[(2-Hydrazinyl-6-methylpyrimidin-4-yl)oxy]ethan-1-ol CAS No. 1514971-37-9](/img/structure/B1449230.png)
2-[(2-Hydrazinyl-6-methylpyrimidin-4-yl)oxy]ethan-1-ol
Overview
Description
2-[(2-Hydrazinyl-6-methylpyrimidin-4-yl)oxy]ethan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been extensively studied.
Scientific Research Applications
Hydrazinolysis of Heterocyclic Compounds
- The hydrazinolysis of 6-amino-4-hydroxy-1-methylpyrimidine-2(1H)-thione and similar compounds with hydrazine leads to various pathways, producing compounds like 4-amino-5-hydrazino-1,2,4-triazole-3-thiol and others. This indicates potential applications in synthesizing novel heterocyclic compounds with varying functional groups, useful in diverse areas such as material science and pharmacology (Dickinson & Jacobsen, 1975).
Synthesis and Spectroscopic Investigation
- The condensation of 2-benzyl-4-hydrazino-6-methylpyrimidine with various compounds results in the formation of 2-benzyl-4-methyl-6-(pyrazol-1-yl)pyrimidines, which have been studied by PMR and mass spectrometry. These compounds' biological activities have also been investigated, hinting at potential applications in designing bioactive molecules (Danagulyan et al., 1997).
Hydration Effects on Prototropic Tautomerism
- The hydration of 2-(2-hydroxyethyl)amino-6-methylpyrimidin-4(3H)-one forms an equilibrium mixture of tautomers, influenced by the medium's polarity. This suggests applications in studying prototropic tautomerism and its effects on chemical stability and reactivity, relevant in catalysis and material science (Erkin & Krutikov, 2005).
Antimicrobial and Antiinflammatory Activities
- Novel pyrimidine derivatives have been synthesized and evaluated for their antiinflammatory activities, demonstrating the potential for developing new therapeutic agents (Al-Ashmawy et al., 1997).
Inhibition of Steel Corrosion
- A derivative of the hydrazide family has been synthesized and used as a corrosion inhibitor for mild steel in acidic solutions, indicating potential industrial applications in materials protection and engineering (Abdallah et al., 2016).
Properties
IUPAC Name |
2-(2-hydrazinyl-6-methylpyrimidin-4-yl)oxyethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O2/c1-5-4-6(13-3-2-12)10-7(9-5)11-8/h4,12H,2-3,8H2,1H3,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSWDENBMXNRALN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NN)OCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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